3-(1H-Imidazol-1-yl)-1-(1H-indol-3-yl)propan-1-one

• CAS No.: 116176-97-7
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 3-imidazol-1-yl-1-(1H-indol-3-yl)propan-1-one
• InChI: InChI=1S/C14H13N3O/c18-14(5-7-17-8-6-15-10-17)12-9-16-13-4-2-1-3-11(12)13/h1-4,6,8-10,16H,5,7H2
• InChI Key: NGVLERDZGDBFJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)CCN3C=CN=C3

Description

3-(1H-Imidazol-1-yl)-1-(1H-indol-3-yl)propan-1-one is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

By a similar procedure to that described in Example 1, 1-(1H-indol-3-yl)-1-prop-2-enone (0.4 g) was reacted with imidazole (0.8 g) to give the title compound (0.314 g), m.p. 194°-197°; λmax (EtOH) 242.5 nm (ε12,900) λinf 259 nm (ε9,090) λmax 299.5 nm (ε12,390).

Synthesis routes and methods II

Procedure details

3-(Dimethylamino)-1-(1H-indol-3-yl)-1-propanone was converted to the methiodide (12.75 g) which was then reacted with imidazole (12.75 g) to give the title compound (4.67 g), m.p. 193°-197°; λmax (EtOH) 242.5 nm (ε11,130), λinf 257.5 nm (ε9,120), λmax 299 nm (ε12,420), identical with the material obtained in Example 2.